Cas no 1213161-13-7 ((2S)-2-amino-2-2-(propan-2-yl)phenylethan-1-ol)

• Product Name: (2S)-2-amino-2-2-(propan-2-yl)phenylethan-1-ol
• CAS No: 1213161-13-7
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 5594543
• PubChem ID: 55278417
• Update Time: 2025-11-06

(2S)-2-amino-2-2-(propan-2-yl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-2-AMINO-2-[2-(METHYLETHYL)PHENYL]ETHAN-1-OL
• (S)-2-amino-2-(2-isopropylphenyl)ethan-1-ol
• Benzeneethanol, β-amino-2-(1-methylethyl)-, (βS)-
• AKOS015927893
• AKOS006331258
• 1213161-13-7
• (2s)-2-amino-2-[2-(propan-2-yl)phenyl]ethan-1-ol
• CS-0352958
• EN300-1856631
• (2S)-2-amino-2-2-(propan-2-yl)phenylethan-1-ol

• Inchi： 1S/C11H17NO/c1-8(2)9-5-3-4-6-10(9)11(12)7-13/h3-6,8,11,13H,7,12H2,1-2H3/t11-/m1/s1
• InChI Key： KGRGRVGAAGZGCB-LLVKDONJSA-N
• SMILES： C(O)[C@@H](N)C1=CC=CC=C1C(C)C

Computed Properties

• Exact Mass: 179.131014166g/mol
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.028±0.06 g/cm3(Predicted)
• Boiling Point: 311.4±27.0 °C(Predicted)
• pka: 12.51±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes